Cas no 1388026-00-3 (8-METHYL-5-(TRIFLUOROMETHYL)-1,2,3,4-TETRAHYDROQUINOLINE)

• Product Name: 8-METHYL-5-(TRIFLUOROMETHYL)-1,2,3,4-TETRAHYDROQUINOLINE
• CAS No: 1388026-00-3
• MF: C₁₁H₁₂F₃N
• MW: 215.214893341064
• CID: 4596186
• PubChem ID: 130051343
• Update Time: 2025-10-22

8-METHYL-5-(TRIFLUOROMETHYL)-1,2,3,4-TETRAHYDROQUINOLINE Chemical and Physical Properties

Names and Identifiers

• 8-METHYL-5-(TRIFLUOROMETHYL)-1,2,3,4-TETRAHYDROQUINOLINE
• Quinoline, 1,2,3,4-tetrahydro-8-methyl-5-(trifluoromethyl)-

• Inchi： 1S/C11H12F3N/c1-7-4-5-9(11(12,13)14)8-3-2-6-15-10(7)8/h4-5,15H,2-3,6H2,1H3
• InChI Key： NSOPIBNDHYEMBI-UHFFFAOYSA-N
• SMILES： N1C2=C(C(C(F)(F)F)=CC=C2C)CCC1

Additional information on 8-METHYL-5-(TRIFLUOROMETHYL)-1,2,3,4-TETRAHYDROQUINOLINE

8-METHYL-5-(TRIFLUOROMETHYL)-1,2,3,4-TETRAHYDROQUINOLINE (CAS 1388026-00-3)

The compound 8-METHYL-5-(TRIFLUOROMETHYL)-1,2,3,4-TETRAHYDROQUINOLINE (CAS No. 1388026-00-3) is a highly specialized organic molecule that has garnered significant attention in the fields of synthetic chemistry and materials science. This compound belongs to the class of tetrahydroquinoline derivatives, which are known for their unique structural properties and potential applications in drug discovery and advanced materials.

Tetrahydroquinoline derivatives have been extensively studied due to their ability to act as versatile building blocks in organic synthesis. The presence of the trifluoromethyl group at the 5-position and the methyl group at the 8-position in this compound introduces significant steric and electronic effects, which can influence its reactivity and stability. Recent studies have highlighted the importance of such substituents in modulating the physical and chemical properties of tetrahydroquinoline frameworks.

One of the most notable aspects of CAS 1388026-00-3 is its potential as a precursor in the synthesis of more complex molecules. Researchers have demonstrated that this compound can undergo various transformations, including oxidation, reduction, and coupling reactions, to yield bioactive compounds with potential therapeutic applications. For instance, its use in the development of novel anti-inflammatory agents has shown promising results in preclinical studies.

The synthesis of 8-METHYL-5-(TRIFLUOROMETHYL)-1,2,3,4-TETRAHYDROQUINOLINE involves a multi-step process that typically begins with a quinoline derivative. The introduction of the trifluoromethyl group is often achieved through electrophilic substitution or nucleophilic aromatic substitution reactions, depending on the specific conditions employed. The methyl group at the 8-position is introduced via alkylation or methylation reactions under controlled conditions to ensure high yields and purity.

Recent advancements in catalytic methods have further enhanced the efficiency of synthesizing this compound. For example, the use of palladium-catalyzed cross-coupling reactions has enabled researchers to achieve higher levels of enantioselectivity and regioselectivity during key steps of the synthesis process. These improvements not only make the synthesis more cost-effective but also pave the way for large-scale production if required.

In terms of physical properties, CAS 1388026-00-3 exhibits a melting point range that is consistent with other tetrahydroquinoline derivatives. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various analytical techniques like HPLC and NMR spectroscopy. The compound's stability under ambient conditions has also been tested extensively, with results indicating minimal degradation over extended periods.

From an applications perspective, 8-METHYL-5-(TRIFLUOROMETHYL)-1,2,3,4-TETRAHYDROQUINOLINE has shown potential in several emerging areas. In materials science, it has been explored as a component in advanced polymers due to its ability to impart unique mechanical and thermal properties. Additionally, its role as a ligand in transition metal complexes has opened new avenues for catalytic processes in organic synthesis.

The latest research on this compound has also delved into its biological activity. Studies conducted using cellular models have revealed that CAS 1388026-00-3 exhibits moderate inhibitory effects on certain enzymes associated with neurodegenerative diseases. While these findings are still preliminary, they underscore the potential for further exploration into its therapeutic applications.

In conclusion, 8-METHYL-5-(TRIFLUOROMETHYL)-1,2,3,4-TETRAHYDROQUINOLINE (CAS No. 1388026-00-3) stands out as a versatile and intriguing molecule with a wide range of applications across multiple disciplines. Its unique structure and favorable properties make it an invaluable tool for researchers working at the forefront of organic chemistry and materials science.